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molecular formula C14H13Cl2FO5 B1626168 Diethyl 2-(2,4-dichloro-5-fluorobenzoyl)malonate CAS No. 86483-50-3

Diethyl 2-(2,4-dichloro-5-fluorobenzoyl)malonate

Cat. No. B1626168
CAS RN: 86483-50-3
M. Wt: 351.2 g/mol
InChI Key: DYRSCZBWQXEMNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04547503

Procedure details

24.3 g of magnesium turnings are suspended in 50 ml of anhydrous ethanol. 5 ml of carbon tetrachloride are added and, when the reaction has started up, a mixture of 160 g of diethyl malonate, 100 ml of absolute ethanol and 400 ml of anhydrous ether is added dropwise, vigorous reflux being observed. After the reaction has moderated, the mixture is heated to boiling for 2 hours, then cooled down to -5° C. to -10° C. with dry ice/acetone and, at this temperature, a solution of 227.5 g of 2,4-dichloro-5-fluorobenzoyl chloride (1) in 100 ml of absolute ether is slowly added dropwise. The mixture is stirred at 0° C. for 1 hour, allowed to reach room temperature overnight and, while cooling in ice, a mixture of 400 ml of ice-water and 25 ml of concentrated sulphuric acid is allowed to run in. The phases are separated and the aqueous phase is extracted twice more with ether. The combined ether solutions are washed with saturated NaCl solution, dried with Na2SO4 and the solvent is removed in vacuo. 349.5 g of diethyl 2,4-dichloro-5-fluorobenzoylmalonate (3) are obtained as a crude product.
Name
magnesium
Quantity
24.3 g
Type
reactant
Reaction Step One
Name
carbon tetrachloride
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
diethyl malonate
Quantity
160 g
Type
reactant
Reaction Step Three
Name
ether
Quantity
400 mL
Type
solvent
Reaction Step Three
Name
ethanol
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
dry ice acetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
2,4-dichloro-5-fluorobenzoyl chloride
Quantity
227.5 g
Type
reactant
Reaction Step Five
Name
ether
Quantity
100 mL
Type
solvent
Reaction Step Five
[Compound]
Name
ice water
Quantity
400 mL
Type
reactant
Reaction Step Six
Name
sulphuric acid
Quantity
25 mL
Type
reactant
Reaction Step Six
Name
ethanol
Quantity
50 mL
Type
solvent
Reaction Step Seven
Name
diethyl 2,4-dichloro-5-fluorobenzoylmalonate

Identifiers

REACTION_CXSMILES
[Mg].[C:2]([O:10][CH2:11][CH3:12])(=[O:9])[CH2:3][C:4]([O:6][CH2:7][CH3:8])=[O:5].C(=O)=O.CC(C)=O.[Cl:20][C:21]1[CH:29]=[C:28]([Cl:30])[C:27]([F:31])=[CH:26][C:22]=1[C:23](Cl)=[O:24].S(=O)(=O)(O)O>C(O)C.CCOCC.C(Cl)(Cl)(Cl)Cl>[Cl:20][C:21]1[CH:29]=[C:28]([Cl:30])[C:27]([F:31])=[CH:26][C:22]=1[C:23]([CH:3]([C:4]([O:6][CH2:7][CH3:8])=[O:5])[C:2]([O:10][CH2:11][CH3:12])=[O:9])=[O:24] |f:2.3|

Inputs

Step One
Name
magnesium
Quantity
24.3 g
Type
reactant
Smiles
[Mg]
Step Two
Name
carbon tetrachloride
Quantity
5 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl
Step Three
Name
diethyl malonate
Quantity
160 g
Type
reactant
Smiles
C(CC(=O)OCC)(=O)OCC
Name
ether
Quantity
400 mL
Type
solvent
Smiles
CCOCC
Name
ethanol
Quantity
100 mL
Type
solvent
Smiles
C(C)O
Step Four
Name
dry ice acetone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)=O.CC(=O)C
Step Five
Name
2,4-dichloro-5-fluorobenzoyl chloride
Quantity
227.5 g
Type
reactant
Smiles
ClC1=C(C(=O)Cl)C=C(C(=C1)Cl)F
Name
ether
Quantity
100 mL
Type
solvent
Smiles
CCOCC
Step Six
[Compound]
Name
ice water
Quantity
400 mL
Type
reactant
Smiles
Name
sulphuric acid
Quantity
25 mL
Type
reactant
Smiles
S(O)(O)(=O)=O
Step Seven
Name
ethanol
Quantity
50 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The mixture is stirred at 0° C. for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
is added dropwise
TEMPERATURE
Type
TEMPERATURE
Details
vigorous reflux
TEMPERATURE
Type
TEMPERATURE
Details
the mixture is heated
WAIT
Type
WAIT
Details
to reach room temperature overnight
Duration
8 (± 8) h
TEMPERATURE
Type
TEMPERATURE
Details
while cooling in ice
CUSTOM
Type
CUSTOM
Details
The phases are separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous phase is extracted twice more with ether
WASH
Type
WASH
Details
The combined ether solutions are washed with saturated NaCl solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with Na2SO4
CUSTOM
Type
CUSTOM
Details
the solvent is removed in vacuo

Outcomes

Product
Details
Reaction Time
 2 h
Name
diethyl 2,4-dichloro-5-fluorobenzoylmalonate
Type
product
Smiles
ClC1=C(C(=O)C(C(=O)OCC)C(=O)OCC)C=C(C(=C1)Cl)F
Measurements
Type Value Analysis
AMOUNT: MASS 349.5 g
YIELD: CALCULATEDPERCENTYIELD 99.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.